Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Chemical and Application Overview of VBATDT
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Compound Focus: 6-(4-Vinylbenzyl-n-propyl)amino-1,3,5-triazine-2,4-dithiol

CAS No.: 88373-30-2

Cat. No.: S612610

VBATDT, or 6-(4-vinyl benzyl-n-propyl)amino-1,3,5-triazine-2,4-dithiol, is a sulfur-containing adhesive

monomer specifically designed to bond acrylic resin to noble metal alloys [1] [2].

Its mechanism relies on the thiol group in its structure, which forms strong covalent thiolate bonds with
noble metal atoms (e.g., gold, silver, palladium) on the alloy surface [1]. Simultaneously, the methacryloyl
group copolymerizes with the resin matrix during polymerization, creating a durable interface [1]. VBATDT

is typically formulated as a one-component primer in an acetone solvent for easy application [3].

Primary Indications: Bonding to high-noble and noble alloys (Au-Ag-Pd alloys) for procedures including
inlays, onlays, crowns, bridges, adhesion bridges, precious cast metal posts, and intraoral repair of acrylic

veneers [3].

Practical Application Protocol

The following workflow outlines the standard procedure for using a VBATDT-containing primer, such as V-

Primer.
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Detailed Protocol Steps

e Surface Preparation (Steps 1-3): Proper preparation is critical. Grit-blast the metal bonding surface
with 250 pum aluminum oxide at approximately 4.5 kgf/cm?2 pressure with the nozzle about 5 mm from
the surface [4]. Subsequently, clean the abraded disks by ultrasonication in acetone for 10 minutes to
remove contaminants [4]. Dry the surface thoroughly with oil-free compressed air [2].

e Primer Application (Steps 4-5): Apply the VBATDT primer (e.g., V-Primer) in a thin, uniform layer
using a sponge pellet or applicator, fully covering the bonding area [4] [3]. Gently air-dry to ensure
complete evaporation of the acetone solvent, leaving a thin film of the adhesive monomer on the
surface [2].

¢ Resin Bonding (Steps 6-7): Apply the chemical- or light-cure resin cement (e.g., Super-Bond C&B)
or denture base resin immediately after priming [2] [4]. Use the brush-dip technique for cement or
pack the denture base resin according to manufacturer instructions, then complete the polymerization
process [4].

Experimental Evaluation Protocol

For researchers validating bond strength, the following methodology is standard.
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Data Analysis:
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Detailed Experimental Steps

e Specimen Preparation: Create disk-shaped specimens (e.g., 10 mm diameter, 3 mm thick) from the

target noble metal or alloy [2]. Wet-ground the bonding surface sequentially with silicon carbide paper
(e.g., #800, #1000, #1500, #2000 grit) under water irrigation to standardize surface roughness,
followed by ultrasonic cleaning in acetone [2] [4].

Primer and Resin Application: Apply the VBATDT primer solution (e.g., 0.1 mol% in acetone) to the
prepared metal surface and air-dry [2]. Define a standardized bonding area (e.g., 5 mm diameter)
using masking tape. Apply the veneering composite resin or acrylic resin using a stainless-steel ring
mold or via the brush-dip technique [5] [2].

Aging and Testing: After polymerization, store specimens in distilled water at 37°C for 24 hours
before initial testing [2]. Subject a subset of specimens to thermocycling (e.g., 20,000 cycles between
5°C and 55°C with a 60s dwell time) to simulate aging [2]. Perform shear bond strength testing using
a universal testing machine at a crosshead speed of 0.5 mm/min or 1.0 mm/min [5] [4]. Analyze
failure modes (adhesive, cohesive, mixed) under an optical microscope [4].

Performance Data Summary

The table below summarizes key findings from studies on VBATDT and comparative primers.

Reported Shear

Primer / .

Key Indicated Bond Strength o
Monomer Key Findings / Notes

Components Metals (MPa) &
System ..

Conditions
V-Primer [1] VBATDT (VTD) Precious Information Found effective for noble
[3] in acetone metals (Au, missing metals; may inhibit
Ag, Pd alloys) polymerization of BPO-amine
initiator systems [1].

Alloy MDP + Noble and > Other primers Combined chemistry effective
Primer [5] VBATDT non-noble on Co-Cr and Au-  for both noble and base metals
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Reported Shear

Primer / .
Key Indicated Bond Strength -
Monomer Key Findings | Notes
Components Metals (MPa) &
System .
Conditions
[1] alloys Ag-Pd alloys [5] [5] [1]. Superior to MAC-Bond

I on Co-Cr & Au-Ag-Pd [5].

| Experimental MDTHP Primer [2] | MDTHP in acetone | Noble metals | Post-thermocycling (median): Au:
11.3, Ag: 13.2, Pd: 4.1, Cu: 25.9 [2] | Newer monomer; showed higher post-thermocycling bond strength
than VBATDT on all noble metals tested [2]. | | Tarnish Effect [5] | N/A (PVP solution) | Co-Cr, Au-Ag-Pd |
Significantly decreased [5] | Tarnishing negatively affects bond strength; clean, uncontaminated surface is

crucial [5]. |

Important Technical Notes

¢ Incompatibility Note: VBATDT monomer can interfere with the polymerization of benzoyl peroxide
(BPO)-amine initiator systems (e.g., found in Panavia F and Bistite Il DC) [1]. Use with resin
systems compatible with Tri-n-butylborane (TBB) initiators, such as Super-Bond C&B [1] [2].

e Surface Integrity: A clean, non-tarnished surface is foundational for strong bonding. One study
showed that pre-tarnishing alloys with polyvinylpyrrolidone (PVP) solution significantly reduced
subsequent bond strengths to resin [5].

e Combination Primers: For bonding to a wider range of alloys (both noble and base metals), consider
primers that combine VBATDT with MDP (10-methacryloyloxydecyl dihydrogen phosphate), such
as Alloy Primer [5] [1]. MDP chemically bonds to base metals and oxides, while VBATDT targets
noble metals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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